Cas no 3147-39-5 (Methyl 2,4,6-trihydroxybenzoate)

• Product Name: Methyl 2,4,6-trihydroxybenzoate
• CAS No: 3147-39-5
• MF: C₈H₈O₅
• MW: 184.146122932434
• MDL: MFCD00013969
• CID: 84637
• PubChem ID: 76600
• Update Time: 2025-05-25

Methyl 2,4,6-trihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4,6-trihydroxybenzoate
• Methyl 3,4,5-trimethoxybenzoate
• 2,4,6-Trihydroxybenzoic acid methyl ester
• Phloroglucinolcarboxylic acid methyl ester
• 2,4,6-Trihydroxy-benzoesaeure-methylester
• 2,4,6-trihydroxy-benzoic acid methyl ester
• Benzoic acid,2,4,6-trihydroxy-,methyl ester
• methyl phloroglucinolcarboxylate
• PFR9ME6WAG
• EINECS 221-566-7
• 3147-39-5
• F83010
• DTXSID3062867
• A875896
• CHEBI:173882
• UNII-PFR9ME6WAG
• HY-W144096
• SCHEMBL725269
• CS-0206108
• DIMETHYL9,10-PHENANTHRENEDICARBOXYLATE
• AS-60753
• AKOS006229812
• MFCD00013969
• InChI=1/C8H8O5/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3,9-11H,1H
• Q63391904
• NS00029105
• Benzoic acid, 2,4,6-trihydroxy-, methyl ester
• FT-0634696
• DB-048045
• DTXCID2038368

• MDL： MFCD00013969
• Inchi： 1S/C8H8O5/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3,9-11H,1H3
• InChI Key： AQDIJIAUYXOCGX-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(=O)OC)O)O
• BRN： 2837819

Computed Properties

• Exact Mass: 184.03700
• Monoisotopic Mass: 184.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3840 (rough estimate)
• Melting Point: 174-176°C
• Boiling Point: 278.08°C (rough estimate)
• Flash Point: 150.3±15.8 °C
• Refractive Index: 1.5690 (estimate)
• PSA: 86.99000
• LogP: 0.59000
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Solubility: Not available

Methyl 2,4,6-trihydroxybenzoate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Storage Condition：Store at 4 ℃, better at -4 ℃
• TSCA：Yes
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Methyl 2,4,6-trihydroxybenzoate

Methyl 2,4,6-trihydroxybenzoate (CAS No. 3147-39-5): A Comprehensive Overview

Methyl 2,4,6-trihydroxybenzoate, identified by the chemical compound code CAS No. 3147-39-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, also known as methyl gallate ester, has garnered considerable attention due to its diverse applications and potential therapeutic benefits. The structural uniqueness of Methyl 2,4,6-trihydroxybenzoate lies in its hydroxylated benzoic acid backbone, which contributes to its remarkable reactivity and biological activity.

The molecular formula of Methyl 2,4,6-trihydroxybenzoate is C₈H₈O₅, reflecting its composition of eight carbon atoms, eight hydrogen atoms, and five oxygen atoms. This structure imparts a variety of functional groups that make it a versatile intermediate in organic synthesis and a promising candidate for drug development. The presence of three hydroxyl groups at the 2nd, 4th, and 6th positions on the benzene ring enhances its solubility in polar solvents and facilitates various chemical modifications.

In recent years, Methyl 2,4,6-trihydroxybenzoate has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its role as an antioxidant agent. Antioxidants are crucial in combating oxidative stress, a phenomenon implicated in numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. The hydroxyl groups in the structure of Methyl 2,4,6-trihydroxybenzoate enable it to scavenge free radicals effectively, thereby protecting cells from oxidative damage.

Recent studies have highlighted the anti-inflammatory properties of Methyl 2,4,6-trihydroxybenzoate. Inflammation is a key pathological process underlying many chronic diseases. By inhibiting key inflammatory pathways such as NF-κB and MAPK signaling cascades, this compound demonstrates promise in alleviating inflammatory responses. Furthermore, its ability to modulate cytokine production suggests potential therapeutic applications in conditions like rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of Methyl 2,4,6-trihydroxybenzoate is another area of growing interest. Research indicates that this compound can exhibit inhibitory effects against various bacterial and fungal strains. This property makes it a valuable candidate for developing novel antimicrobial agents. The mechanism behind this activity likely involves disruption of microbial cell membranes or interference with essential metabolic pathways.

Beyond its biological activities, Methyl 2,4,6-trihydroxybenzoate has found applications in the cosmetic industry. Its antioxidant properties make it an excellent ingredient for anti-aging creams and serums. By neutralizing free radicals and protecting skin cells from damage caused by UV radiation and environmental pollutants, this compound helps maintain skin health and vitality.

The synthesis of Methyl 2,4,6-trihydroxybenzoate is another area where researchers have made significant advancements. Traditional synthetic routes often involve multi-step processes with harsh reagents. However， recent developments have led to more efficient and environmentally friendly methods. For instance， biocatalytic approaches using engineered enzymes have been explored as sustainable alternatives to conventional chemical synthesis.

The pharmacokinetic profile of Methyl 2,4,6-trihydroxybenzoate is also an important consideration for its therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and can be easily absorbed into the bloodstream. Its distribution across various tissues suggests potential systemic effects upon administration.

In conclusion，Methyl 2，4，6-trihydroxybenzoate (CAS No．3147-39-5) is a multifaceted compound with significant potential in pharmaceuticals，biotechnology，and cosmetics．Its unique structural features enable diverse biological activities，making it a valuable candidate for drug development．Further research is warranted to fully elucidate its mechanisms of action and explore new applications．The advancements in synthetic methodologies also open up new avenues for producing this compound on an industrial scale．As our understanding of its properties continues to grow，Methyl 2，4，6-trihydroxybenzoate is poised to play an increasingly important role in addressing various health challenges．